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Compound of Interest

Compound Name: Trimethylsulfoxonium Bromide

Cat. No.: B049335

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability, reactivity, and safe
handling of trimethylsulfoxonium bromide. The information is compiled from various safety
data sheets and chemical literature to ensure a thorough understanding for professionals in

research and development.

Chemical and Physical Properties

Trimethylsulfoxonium bromide is a white crystalline solid commonly used in organic
synthesis, particularly as a precursor to the Corey-Chaykovsky reagent.[1][2] Its physical and
chemical properties are summarized in the table below for easy reference.
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Property Value References
Molecular Formula Cs3HoBros [3114]
Molecular Weight 173.07 g/mol [3114]
Appearance White crystalline solid/powder [2][4]
Melting Point 188-191°C, 252°C (lit.) [3][5]

Soluble in polar solvents like
Solubility water and alcohols; insoluble [2]

in non-polar solvents.

Density 1.440 g/cm3 [4]
) Tends to absorb moisture from
Hygroscopic Nature the ai [2]
e air.

Stability and Decomposition

Trimethylsulfoxonium bromide is generally stable under recommended storage conditions.[6]
However, it is susceptible to decomposition under certain conditions, particularly at elevated
temperatures.[1]

Storage:

» Store in a cool, dry, well-ventilated area in a tightly closed container.[6][7][8]
» Protect from moisture and direct sunlight.[6][9]

o Recommended storage is at room temperature in an inert atmosphere.[6]

Thermal Decomposition: The thermal decomposition of trimethylsulfoxonium bromide is an
irreversible process that can be hazardous.[1] The decomposition pathway involves
isomerization to an unstable intermediate, which then degrades into several by-products.[1]
This process can be autocatalytic and exothermic, especially in the presence of impurities like
hydrogen bromide.[1]
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Hazardous Decomposition Products: Upon decomposition, trimethylsulfoxonium bromide
can release irritating and toxic gases and vapors, including:

Carbon oxides (CO, CO2)[6]

Hydrogen sulfide (H2S)[6]

Sulfur oxides

Hydrogen bromide (HBr)[1]

The decomposition pathway is visualized in the diagram below.
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Figure 1: Thermal Decomposition Pathway of Trimethylsulfoxonium Bromide.
Reactivity
Incompatible Materials:
e Strong oxidizing agents: Avoid contact with strong oxidizing agents.[6][7]

» Acids: The presence of acid can lead to the decomposition of dimethyl sulfoxide, a precursor,
which can initiate a continuous decomposition reaction.[4]

Synthesis and Ylide Formation: Trimethylsulfoxonium bromide is synthesized from the
reaction of dimethyl sulfoxide (DMSQO) and methyl bromide.[1][4] This reaction is exothermic
and requires careful temperature control to prevent runaway decomposition.[1][4] A key
application of this compound is its conversion to dimethylsulfoxonium methylide (the Corey-
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Chaykovsky reagent) upon deprotonation with a strong base.[1] This ylide is a valuable
intermediate in organic synthesis for the preparation of epoxides and cyclopropanes.[1][2]

The general workflow for the synthesis and subsequent ylide formation is depicted below.

Synthesis of Trimethylsulfoxonium Bromide

Dimethyl Sulfoxide (DMSO) Methyl Bromide
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Trimethylsulfoxonium Bromide
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Figure 2: Synthesis and Ylide Formation Workflow.
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Handling Precautions and Personal Protective

Equipment (PPE)

Safe handling of trimethylsulfoxonium bromide is crucial to minimize exposure and ensure

laboratory safety.[8]
Engineering Controls:

o Handle in a well-ventilated place.[3]

» Use local exhaust ventilation to keep airborne concentrations low.[7][8]

o Ensure safety shower and eye-wash facilities are readily available.[7]

Personal Protective Equipment (PPE): A summary of recommended PPE is provided in the

table below.
PPE Type Specification References
Wear tightly fitting safety
Eye/Face Protection goggles with side-shields or [31[6][8]
chemical safety goggles.
Wear appropriate protective
Skin Protection gloves (inspected prior to use) [31[61[8]

and impervious clothing.

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA approved

respirator.

Respiratory Protection

[6]18]

General Hygiene:
e Wash hands thoroughly after handling.[8]

» Avoid contact with skin, eyes, and clothing.[8]
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e Do not ingest or inhale.[8]

e Minimize dust generation and accumulation.[8]

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.[8]

Exposure Route

First Aid Procedure

References

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give

artificial respiration.

[3]i6]e]

Skin Contact

Remove contaminated clothing
immediately. Wash off with
soap and plenty of water for at

least 15 minutes.

[3](8]

Eye Contact

Rinse with pure water for at
least 15 minutes, occasionally
lifting the upper and lower

eyelids.

[3](8]

Ingestion

Do not induce vomiting. Rinse
mouth with water. Never give
anything by mouth to an

unconscious person.

[3]L6]e]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[6] Evacuate

personnel to safe areas.[3]

o Containment: Prevent further leakage or spillage if safe to do so.[6]
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o Cleanup: Sweep up or absorb the material and place it into a suitable, clean, dry, closed
container for disposal.[8] Avoid creating dust.[6]

+ Environmental Precautions: Do not let the chemical enter drains.[3] Discharge into the

environment must be avoided.[3]

Experimental Protocols: lllustrative Workflows

While specific experimental protocols for stability and reactivity testing of
trimethylsulfoxonium bromide are not detailed in the provided search results, the following
diagrams illustrate generalized workflows for such assessments.
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Figure 3: Generalized Workflow for Stability Assessment.
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Figure 4: Generalized Workflow for Reactivity Assessment.

Disposal Considerations

Disposal of trimethylsulfoxonium bromide and its contaminated packaging must be in
accordance with applicable regional, national, and local laws and regulations.[6][7] Do not

reuse empty containers.[6]

This guide is intended to provide comprehensive information for the safe handling and use of
trimethylsulfoxonium bromide in a research and development setting. Always refer to the
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specific Safety Data Sheet (SDS) for the material you are using and follow your institution's
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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